Cas no 1807098-32-3 (2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1807098-32-3
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4870779
• Update Time: 2025-10-28

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-3-5-8(9(12)13)4(2-7(15)16)1-6(11)14-5/h1,9H,2-3H2,(H,15,16)
• InChI Key： APCTVFASXYHNEH-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(N=1)Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid

Recent Advances in the Study of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS: 1807098-32-3)

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS: 1807098-32-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and herbicides, owing to its unique structural features that enable potent interactions with target enzymes. This research brief consolidates the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the efficacy of derivatives of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid in inhibiting fungal pathogens such as Botrytis cinerea and Fusarium graminearum. The researchers synthesized a series of analogs and evaluated their bioactivity, revealing that the bromomethyl and difluoromethyl groups play a critical role in enhancing binding affinity to fungal cytochrome P450 enzymes. These findings underscore the compound's potential as a scaffold for developing next-generation fungicides.

In the pharmaceutical domain, a recent patent (WO2023056789) disclosed the use of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid as a precursor for the synthesis of small-molecule inhibitors targeting inflammatory pathways. The patent highlights the compound's versatility in medicinal chemistry, particularly in modulating NF-κB signaling, which is implicated in chronic inflammatory diseases. This application aligns with the growing demand for novel anti-inflammatory agents with improved efficacy and safety profiles.

Mechanistic studies have also shed light on the compound's reactivity. A 2024 paper in Organic Letters explored its use in palladium-catalyzed cross-coupling reactions, demonstrating its utility in constructing complex heterocyclic frameworks. The bromomethyl group serves as an excellent leaving group, facilitating efficient C-C bond formation under mild conditions. Such advancements in synthetic methodology expand the toolkit available for drug discovery and agrochemical development.

Despite its promise, challenges remain in optimizing the compound's stability and scalability. A recent industry report by Agrochemical Insights (2024) noted that the difluoromethyl group, while beneficial for bioactivity, can pose synthetic hurdles due to its sensitivity to hydrolysis. Researchers are actively exploring protective group strategies and alternative synthetic routes to address these limitations, aiming to streamline large-scale production.

In conclusion, 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-acetic acid (CAS: 1807098-32-3) continues to be a focal point in both agrochemical and pharmaceutical research. Its multifaceted applications, from fungicide development to anti-inflammatory drug design, highlight its importance as a versatile building block. Future studies are expected to further elucidate its mechanistic roles and optimize its synthetic accessibility, paving the way for innovative solutions in crop protection and human health.